molecular formula C8H6FIO B8780500 1-(2-Fluoro-4-iodophenyl)ethanone CAS No. 249291-84-7

1-(2-Fluoro-4-iodophenyl)ethanone

Cat. No. B8780500
CAS RN: 249291-84-7
M. Wt: 264.03 g/mol
InChI Key: SEMUQJWHNCAIRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“1-(2-Fluoro-4-iodophenyl)ethanone” is a chemical compound with the formula C₈H₆FIO. It has a molecular weight of 264.036 g/mol . This compound is used for research purposes .


Molecular Structure Analysis

The molecular structure of “1-(2-Fluoro-4-iodophenyl)ethanone” consists of a benzene ring with iodine and fluorine substituents at the 2nd and 4th positions, respectively, and an ethanone group at the 1st position .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-Fluoro-4-iodophenyl)ethanone” are not fully detailed in the search results. The compound has a molecular weight of 264.036 g/mol . Other properties such as density, boiling point, melting point, and flash point are not specified .

Safety and Hazards

“1-(2-Fluoro-4-iodophenyl)ethanone” should be handled with care. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, to avoid contact with skin and eyes, and to use only in a well-ventilated area or outdoors . In case of inadequate ventilation, respiratory protection should be worn .

properties

CAS RN

249291-84-7

Molecular Formula

C8H6FIO

Molecular Weight

264.03 g/mol

IUPAC Name

1-(2-fluoro-4-iodophenyl)ethanone

InChI

InChI=1S/C8H6FIO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-4H,1H3

InChI Key

SEMUQJWHNCAIRK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=C(C=C1)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2-fluoro-4-iodo-phenyl)-ethanol (15.50 g, 58.26 mmol) in dichloromethane (250 mL) was added manganese dioxide (101.26 g, 1.17 mole) and the reaction mixture was heated to reflux for 24 hours. The reaction mixture was cooled, filtered through a pad of celite coated with a thin layer of silica gel and concentrated in vacuo to give 1-(2-fluoro-4-iodo-phenyl)-ethanone (14.04 g, 91%).
Name
1-(2-fluoro-4-iodo-phenyl)-ethanol
Quantity
15.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
101.26 g
Type
catalyst
Reaction Step One

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